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molecular formula C7H4FNO B176574 4-Fluoro-2-hydroxybenzonitrile CAS No. 186590-01-2

4-Fluoro-2-hydroxybenzonitrile

Cat. No. B176574
CAS RN: 186590-01-2
M. Wt: 137.11 g/mol
InChI Key: ZAYFMRICIYQIAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07834030B2

Procedure details

To a solution of 1 g of 4-fluoro-2-methoxy-benzonitrile in 15 mL of dichloroethane was added 1.1 g of aluminum trichloride. The resulting mixture was refluxed for 1 day then poured slowly into water and extracted with ethyl acetate. The organic extracts were washed twice with 10% aqueous solution of sodium hydroxide. The combined basic layers were washed twice with ethyl acetate, acidified with concentrated aqueous solution of hydrochloric acid and extracted three times with ethyl acetate. The combined organic extracts were washed with water, with brine, dried over magnesium sulfate, filtered and concentrated under reduced pressure to give 0.78 g of 4-fluoro-2-hydroxy-benzonitrile as a white solid.
Name
4-fluoro-2-methoxy-benzonitrile
Quantity
1 g
Type
reactant
Reaction Step One
Name
aluminum trichloride
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
dichloroethane
Quantity
15 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-fluoro-2-hydroxy-benzonitrile

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([O:10]C)[CH:3]=1.[Cl-].[Cl-].[Cl-].[Al+3].O>ClC(Cl)C>[F:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([OH:10])[CH:3]=1 |f:1.2.3.4|

Inputs

Step One
Name
4-fluoro-2-methoxy-benzonitrile
Quantity
1 g
Type
reactant
Smiles
FC1=CC(=C(C#N)C=C1)OC
Name
aluminum trichloride
Quantity
1.1 g
Type
reactant
Smiles
[Cl-].[Cl-].[Cl-].[Al+3]
Name
dichloroethane
Quantity
15 mL
Type
solvent
Smiles
ClC(C)Cl
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture was refluxed for 1 day
Duration
1 d
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic extracts were washed twice with 10% aqueous solution of sodium hydroxide
WASH
Type
WASH
Details
The combined basic layers were washed twice with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
extracted three times with ethyl acetate
WASH
Type
WASH
Details
The combined organic extracts were washed with water, with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
4-fluoro-2-hydroxy-benzonitrile
Type
product
Smiles
FC1=CC(=C(C#N)C=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.78 g
YIELD: CALCULATEDPERCENTYIELD 86%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.